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Compound of Interest

Compound Name: Norphensuximide-D5

Cat. No.: B12409956 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Application Notes
Norphensuximide-D5 is the deuterated form of Norphensuximide, which is a metabolite of the

anticonvulsant drug Phensuximide. As a stable isotope-labeled internal standard,

Norphensuximide-D5 is essential for accurate quantification of Norphensuximide in biological

matrices by mass spectrometry-based assays, such as liquid chromatography-mass

spectrometry (LC-MS). The use of a deuterated internal standard helps to correct for variability

in sample preparation and instrument response.

Proper preparation of stock solutions is the first critical step in ensuring the accuracy and

reproducibility of analytical methods. This protocol provides a general procedure for the

preparation of Norphensuximide-D5 stock solutions. It is important to note that the solubility of

Norphensuximide-D5 has been described as "slight" in solvents such as chloroform, ethyl

acetate, and methanol. Therefore, careful solvent selection and handling are paramount. For

quantitative applications, it is recommended to start with a high-concentration primary stock

solution in an organic solvent, which can then be diluted to working concentrations in the

appropriate aqueous or organic medium for the specific experimental needs.

General storage conditions recommend keeping the solid compound and its solutions in tightly

closed containers, protected from light and moisture.[1] For long-term stability, stock solutions

should be stored at low temperatures.
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Quantitative Data Summary
Parameter Value Source

Synonyms

N-Desmethyl Phensuximide-

D5, 3-Phenylpyrrolidin-2,5-

dione-D5

[2]

CAS Number 3464-18-4 (unlabelled) [2]

Molecular Formula C₁₀H₄D₅NO₂ [2]

Molecular Weight 180.22 g/mol [2]

Appearance White to Off-White Solid

Purity Typically >98% atom D

Solubility
Slightly soluble in Chloroform,

Ethyl Acetate, and Methanol.

Recommended Storage (Solid)

Room temperature, protected

from light and moisture. For

temperature-sensitive

materials, cold storage (e.g.,

2–8°C, -20°C) may be

indicated on the Certificate of

Analysis.

Recommended Storage

(Solution)

Aliquot and store at -20°C or

-80°C to avoid repeated

freeze-thaw cycles.

Experimental Protocol: Preparation of a 1 mg/mL
Norphensuximide-D5 Stock Solution in Methanol
This protocol describes the preparation of a 1 mg/mL primary stock solution of

Norphensuximide-D5 in methanol. This concentration is a common starting point for the

preparation of calibration standards and quality control samples in bioanalytical assays.

Materials:
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Norphensuximide-D5 solid

High-purity (e.g., HPLC or LC-MS grade) methanol

Analytical balance

Calibrated pipettes

Volumetric flask (e.g., 1 mL or 5 mL, Class A)

Vortex mixer

Sonicator (optional)

Amber glass vials with screw caps for storage

Procedure:

Equilibration: Allow the container of Norphensuximide-D5 solid to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh a precise amount of Norphensuximide-D5 (e.g., 1 mg) using an

analytical balance.

Transfer: Carefully transfer the weighed solid into a clean, dry volumetric flask of the

appropriate size (e.g., a 1 mL volumetric flask for a 1 mg/mL solution).

Dissolution:

Add a small volume of methanol to the volumetric flask (approximately half of the final

volume).

Gently swirl the flask to wet the solid.

Vortex the solution for 30-60 seconds to aid in dissolution.

If the solid does not fully dissolve, sonicate the flask in a water bath for 5-10 minutes.

Dilution to Final Volume:
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Once the solid is completely dissolved, add methanol to the volumetric flask until the

bottom of the meniscus is aligned with the calibration mark.

Cap the flask and invert it several times (at least 10 times) to ensure the solution is

homogeneous.

Storage:

Transfer the stock solution into amber glass vials to protect it from light.

Label the vials clearly with the compound name, concentration, solvent, preparation date,

and initials of the preparer.

For long-term storage, it is recommended to store the stock solution at -20°C or -80°C.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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